Cas no 1403763-27-8 ((3S)-oxolan-3-ylmethanamine hydrochloride)

• Product Name: (3S)-oxolan-3-ylmethanamine hydrochloride
• CAS No: 1403763-27-8
• MF: C₅H₁₂ClNO
• MW: 137.607880592346
• MDL: MFCD20526350
• CID: 3163276
• PubChem ID: 71742661
• Update Time: 2025-06-13

(3S)-oxolan-3-ylmethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-1-Tetrahydrofuran-3-ylmethanamine hydrochloride
• (S)-1-(Tetrahydro-furan-3-yl)-methylamine hydrochloride
• (3S)-oxolan-3-ylmethanamine hydrochloride
• AS-38913
• MFCD20526350
• [(3S)-oxolan-3-yl]methanamine hydrochloride
• DTXSID00857238
• (S)-1-Tetrahydrofuran-3-ylmethanamine HCl
• (S)-(Tetrahydrofuran-3-yl)methanamine hydrochloride
• (S)-(Tetrahydrofuran-3-yl)methanaminehydrochloride
• CS-0053252
• EN300-7417183
• AKOS025290805
• SCHEMBL21408413
• 1-[(3S)-Oxolan-3-yl]methanamine--hydrogen chloride (1/1)
• (S)-(TETRAHYDROFURAN-3-YL)METHANAMINE HCL
• [(3S)-oxolan-3-yl]methanamine;hydrochloride
• 1403763-27-8
• 3-Furanmethanamine, tetrahydro-, hydrochloride (1:1), (3S)-
• 849-709-4

• MDL： MFCD20526350
• Inchi： 1S/C5H11NO.ClH/c6-3-5-1-2-7-4-5;/h5H,1-4,6H2;1H/t5-;/m0./s1
• InChI Key： LZHYUVOFRJAJKS-JEDNCBNOSA-N
• SMILES： Cl.O1CC[C@@H](CN)C1

Computed Properties

• Exact Mass: 137.0607417g/mol
• Monoisotopic Mass: 137.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 56
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

(3S)-oxolan-3-ylmethanamine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes Oxolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes

Additional information on (3S)-oxolan-3-ylmethanamine hydrochloride

(3S)-Oxolan-3-ylmethanamine Hydrochloride (CAS No. 1403763-27-8): A Comprehensive Overview

(3S)-Oxolan-3-ylmethanamine hydrochloride (CAS No. 1403763-27-8) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its potential applications in the development of novel therapeutic agents. This compound, also known as (3S)-2-amino-1-(tetrahydrofuran-3-yl)ethanamine hydrochloride, is characterized by its unique chiral structure, which confers it with specific biological activities and pharmacological properties.

The molecular formula of (3S)-oxolan-3-ylmethanamine hydrochloride is C₇H₁₄ClNO₂, and its molecular weight is approximately 169.64 g/mol. The compound is a white crystalline solid that is soluble in water and organic solvents such as methanol and ethanol. Its chiral center at the 3-position of the tetrahydrofuran ring plays a crucial role in its biological activity, making it an attractive candidate for the synthesis of enantiomerically pure compounds.

In recent years, the study of chiral amines has become increasingly important due to their widespread use in the pharmaceutical industry. Chiral amines are often used as building blocks or intermediates in the synthesis of drugs, particularly those targeting specific receptors or enzymes. The enantiomeric purity of these compounds is critical, as different enantiomers can exhibit significantly different biological activities, toxicity profiles, and pharmacokinetic properties.

(3S)-Oxolan-3-ylmethanamine hydrochloride has been investigated for its potential use in the treatment of various neurological disorders, including Parkinson's disease and Alzheimer's disease. Research has shown that this compound can effectively cross the blood-brain barrier and modulate neurotransmitter systems, making it a promising candidate for further development. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that (3S)-oxolan-3-ylmethanamine hydrochloride exhibited potent neuroprotective effects in cellular models of Parkinson's disease.

The synthesis of (3S)-oxolan-3-ylmethanamine hydrochloride typically involves several steps, including the formation of the tetrahydrofuran ring and the introduction of the amino group with the desired stereochemistry. One common approach involves the use of asymmetric catalysis to achieve high enantiomeric excess (ee) values. For example, a recent publication in Tetrahedron Asymmetry described a highly efficient method for synthesizing (3S)-oxolan-3-ylmethanamine hydrochloride using a chiral phosphoric acid catalyst, which yielded the desired product with an ee value greater than 99%.

In addition to its potential therapeutic applications, (3S)-oxolan-3-ylmethanamine hydrochloride has also been studied for its use as a ligand in metal-catalyzed reactions. The presence of both an amine and an ether functional group makes it an excellent ligand for coordinating with transition metals, which can be utilized in various catalytic processes. A study published in Catalysis Science & Technology in 2020 reported that (3S)-oxolan-3-ylmethanamine hydrochloride-based ligands significantly enhanced the efficiency and selectivity of palladium-catalyzed cross-coupling reactions.

The safety profile of (3S)-oxolan-3-ylmethanamine hydrochloride is another important aspect to consider. Preclinical studies have shown that this compound exhibits low toxicity and good tolerability when administered at therapeutic doses. However, as with any new chemical entity (NCE), comprehensive safety assessments are necessary to ensure its safe use in humans. Ongoing clinical trials are currently evaluating the safety and efficacy of (3S)-oxolan-3-ylmethanamine hydrochloride for various indications.

In conclusion, (3S)-oxolan-3-ylmethanamine hydrochloride (CAS No. 1403763-27-8) is a versatile chiral compound with significant potential in both medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent or as a ligand in catalytic processes. Continued research into this compound will likely uncover additional applications and contribute to advancements in the field.